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Compound of Interest

Compound Name: MRTX-EX185 (formic)

Cat. No.: B15141032

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of MRTX-EX185
(formic), a potent KRAS (G12D) inhibitor used in cancer research. While the Safety Data
Sheet (SDS) for MRTX-EX185 (formic) indicates that the compound itself is not classified as a
hazardous substance or mixture, it is often supplied in a solution containing formic acid, which
is a hazardous material.[1] Therefore, disposal procedures must address the risks associated
with formic acid.

l. Understanding the Hazards

MRTX-EX185 is a potent inhibitor of KRAS(G12D).[2][3][4][5] The formic acid component,
however, is a flammable liquid and is corrosive, causing severe skin burns and eye damage.[6]
It is also harmful if swallowed and toxic if inhaled.[6] Due to these hazards, specific handling
and disposal protocols are mandatory.

Key Safety Precautions:

o Always handle MRTX-EX185 (formic) in a well-ventilated area, preferably under a chemical
fume hood.[7]

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles with side-
shields, chemical-resistant gloves, and a lab coat.[1]
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e Ensure an eyewash station and safety shower are readily accessible.[1]

e Avoid inhalation of vapors and contact with skin and eyes.[1]

Il. Quantitative Data on Formic Acid Hazards

The following table summarizes key quantitative data related to the hazards of formic acid,

which is crucial for understanding its risk profile.

Parameter

Value

Reference

OSHA Permissible Exposure
Limit (PEL)

5 ppm (8-hour time-weighted

average)

[8]

NIOSH Recommended
Exposure Limit (REL)

5 ppm (10-hour time-weighted

average)

[8]

ACGIH Threshold Limit Value

5 ppm (8-hour time-weighted

[8]

(TLV) average)
ACGIH Short-Term Exposure
- 10 ppm [8]
Limit (STEL)
Reportable Quantity (RQ) 5000 Ibs [6]

lll. Detailed Disposal Protocol

The following protocol outlines the step-by-step procedure for the safe disposal of MRTX-

EX185 (formic) waste. This procedure is primarily focused on neutralizing the formic acid

component.

Materials:

pH indicator strips

Appropriate waste container (clearly labeled)

Personal Protective Equipment (PPE)

Sodium bicarbonate (or other suitable neutralizing agent like soda ash or dry lime)[8]
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Procedure:

e Segregation: Isolate the MRTX-EX185 (formic) waste from other laboratory waste streams.

o Neutralization:

[¢]

Slowly add a neutralizing agent, such as sodium bicarbonate, to the waste solution. This
should be done in a fume hood to safely ventilate any gases produced.

o

Stir the solution gently.

[e]

Periodically check the pH of the solution using pH indicator strips.

o

Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.

o Collection: Once neutralized, pour the solution into a clearly labeled hazardous waste
container.

o Disposal: The final disposal of the neutralized waste must be conducted in accordance with
all prevailing country, federal, state, and local regulations.[1] Contact your institution's
Environmental Health and Safety (EHS) department for specific guidance on waste pickup
and disposal.

o Decontamination: Thoroughly decontaminate all glassware and equipment that came into
contact with MRTX-EX185 (formic) by rinsing with a suitable solvent (e.g., ethanol) followed
by water.

IV. Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of MRTX-EX185
(formic).

Preparation

Don Appropriate PPE Work in Fume Hood gy Segregate Waste
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MRTX-EX185 (formic) Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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